methyl 2,2,6,6-tetramethylpiperidine-4-carboxylate hydrochloride
Overview
Description
Methyl 2,2,6,6-tetramethylpiperidine-4-carboxylate hydrochloride is a chemical compound with the molecular weight of 235.75 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of similar compounds, such as 2,2,6,6-tetramethylpiperidine, involves a conjugate addition reaction of ammonia to phorone. The intermediate triacetone amine is then reduced in a Wolff-Kishner reaction .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H21NO2.ClH/c1-10(2)6-8(9(13)14-5)7-11(3,4)12-10;/h8,12H,6-7H2,1-5H3;1H . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 235.75 . It is a powder at room temperature . The compound’s InChI code is 1S/C11H21NO2.ClH/c1-10(2)6-8(9(13)14-5)7-11(3,4)12-10;/h8,12H,6-7H2,1-5H3;1H .Mechanism of Action
Mode of Action
It’s known that its derivatives, like tempo, are crucial for selective oxidation processes in alcohol to aldehyde/ketone conversions . This suggests that the compound might interact with its targets to induce specific biochemical changes.
Biochemical Pathways
Its derivatives are known to be involved in oxidation processes , suggesting that it might influence related biochemical pathways.
Result of Action
Its derivatives are known to play a role in selective oxidation processes , which might suggest potential cellular effects.
Action Environment
It’s known that the compound is stable at room temperature and soluble in water and alcohol , which suggests that these factors might influence its action.
Advantages and Limitations for Lab Experiments
The use of methyl 2,2,6,6-tetramethylpiperidine-4-carboxylate hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its crystalline structure makes it easy to handle and store. It is also non-toxic and has a low melting point, making it suitable for use in a wide range of experiments. However, it is not very soluble in water and has a low solubility in methanol, making it difficult to use in some experiments.
Future Directions
The use of methyl 2,2,6,6-tetramethylpiperidine-4-carboxylate hydrochloride in scientific research is likely to continue to expand in the future. Possible future directions include the use of this compound in the synthesis of more complex compounds, the study of its effects on gene expression, and the development of new drugs based on its structure. Other potential applications include its use in the study of protein-protein interactions, the development of new catalysts, and the study of its anti-inflammatory and anticancer properties.
Synthesis Methods
Methyl 2,2,6,6-tetramethylpiperidine-4-carboxylate hydrochloride can be synthesized using the alkylation of 2,2,6,6-tetramethylpiperidine-4-carboxylic acid with methyl bromide. The reaction is carried out in anhydrous methanol at room temperature. The reaction is complete after 1-2 hours and the product can be purified by recrystallization from methanol.
Scientific Research Applications
Methyl 2,2,6,6-tetramethylpiperidine-4-carboxylate hydrochloride is widely used in various scientific research applications including organic synthesis, biochemistry, and pharmacology. In organic synthesis, it can be used as a catalyst for the synthesis of various compounds. In biochemistry, it is used as an inhibitor of various enzymes and is used in the study of protein-protein interactions. In pharmacology, it is used as an intermediate in the synthesis of various drugs and as a tool for studying drug action.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,2,6,6-tetramethylpiperidine-4-carboxylate hydrochloride involves the reaction of 2,2,6,6-tetramethylpiperidine-4-carboxylic acid with methanol and hydrochloric acid.", "Starting Materials": [ "2,2,6,6-tetramethylpiperidine-4-carboxylic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2,2,6,6-tetramethylpiperidine-4-carboxylic acid in methanol, add hydrochloric acid.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the resulting precipitate.", "Wash the precipitate with cold methanol and dry under vacuum to obtain methyl 2,2,6,6-tetramethylpiperidine-4-carboxylate hydrochloride." ] } | |
CAS RN |
2402831-31-4 |
Molecular Formula |
C11H22ClNO2 |
Molecular Weight |
235.8 |
Purity |
95 |
Origin of Product |
United States |
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